Cas no 1058189-25-5 (N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1058189-25-5
• MF: C₁₄H₁₆FN₃O₃S₂
• MW: 357.423543930054
• CID: 6180161
• PubChem ID: 44086324
• Update Time: 2025-05-19

N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide
• N-(4-fluorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-3-carboxamide
• 1058189-25-5
• AKOS024499987
• F5140-0173

• Inchi： 1S/C14H16FN3O3S2/c1-23(20,21)18-7-3-4-9(8-18)13(19)17-14-16-12-10(15)5-2-6-11(12)22-14/h2,5-6,9H,3-4,7-8H2,1H3,(H,16,17,19)
• InChI Key： PMSCZDROQIOFCP-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NC2=NC3C(=CC=CC=3S2)F)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 357.06171189g/mol
• Monoisotopic Mass: 357.06171189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide

Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1058189-25-5)

N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide, identified by its CAS number 1058189-25-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The structure of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The benzothiazole moiety, particularly the 4-fluoro substitution, plays a crucial role in modulating the compound's interactions with biological targets. This substitution pattern is often employed in medicinal chemistry to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of benzothiazole derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the 1-methanesulfonylpiperidine group further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability. These characteristics make N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide an attractive scaffold for further derivatization and optimization.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The fluorine atom at the 4-position of the benzothiazole ring is particularly sensitive to reaction conditions, necessitating precise control over temperature, solvent choice, and reaction time. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies.

In the realm of drug discovery, N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide has been investigated for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have suggested that this compound may interact with targets associated with neurological disorders, such as Alzheimer's disease and Parkinson's disease. The 4-fluoro-substituted benzothiazole moiety is particularly noteworthy for its ability to modulate neurotransmitter activity, which could lead to novel therapeutic strategies.

Epidemiological and preclinical research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often enhances pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, fluorine substitution can influence electronic effects within the molecule, leading to improved binding affinity to biological targets. These findings underscore the significance of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide as a potential lead compound for drug development.

The pharmacological evaluation of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit specific enzymes linked to inflammation and oxidative stress, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary animal models have shown promising results in terms of efficacy and safety profile. These findings warrant further investigation into its therapeutic potential.

The development of novel therapeutic agents requires a comprehensive understanding of their chemical behavior and biological interactions. Computational modeling and high-throughput screening techniques have been instrumental in assessing the potential of N-(4-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-3-carboxamide. By leveraging these technologies, researchers can predict how this compound will interact with biological targets and optimize its structure for improved efficacy.

The future direction of research on N-(4-fluoro-1,3-benzothiazol-2-yloxy) Strong>`l`]-`m`e`th`a`ns`ulfo`n`y`l`pip`erid`in`e]-`c`arbo`x`a`mide includes exploring its mechanism of action in greater detail. Understanding how this compound exerts its effects at the molecular level will provide valuable insights into its therapeutic potential and guide future drug design efforts. Additionally, investigating its interactions with other biological pathways may uncover new applications beyond those currently under investigation.

In conclusion,N-(`4-fluor``o``r``o``m``o``t``h``y``l``e``n``enzolrineyloxy)`]-me-tha-nes-ulfo-n-y-pip-e-ridi-ne]-carbo-x-amide (CAS No.`10 58 18 9 -25 -5)` represents a significant advancement i n th e f i e l d o f pharma-ceutical r esear ch . Its unique structure , promis-ing bio-logi-cal acti-vities , an d suita bilit y fo r furth er opti-miza-tion make it a valuable candi-date for deve-loping no vel thera-peutic agen ts . As re-search conti nues t o unveil new aspect s o f i ts pharma-colo-gical p r opertie s , t he p o-tential o f t hi s com-pound i n impr ov ing hum-an health wi l l on ly inc-rease . p > article > response >